Cas no 72993-42-1 (Lithium, (1-methylpropyl)-, (±)-)

• Product Name: Lithium, (1-methylpropyl)-, (±)-
• CAS No: 72993-42-1
• MF: C₄H₉Li
• MW: 64.0552613735199
• CID: 4160912
• PubChem ID: 191718
• Update Time: 2025-04-24

Lithium, (1-methylpropyl)-, (±)- Chemical and Physical Properties

Names and Identifiers

• Lithium, (1-methylpropyl)-, (±)-
• Einecs 209-927-7
• Urcin
• Olean-12-en-28-oic acid, 3-hydroxy-, (3beta)-, mixt. with (3beta)-3-hydroxyurs-12-en-28-oic acid
• 72993-42-1
• 64115-78-2
• (1S,2R,4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-hydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydro-1H-picene-4a-carboxylic acid;(4aS,6aR,6aS,6bR,10S,12aR,14bR)-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• DTXCID40227956
• DTXSID70276710

• Inchi： 1S/C4H9.Li/c1-3-4-2;/h3H,4H2,1-2H3;
• InChI Key： VATDYQWILMGLEW-UHFFFAOYSA-N
• SMILES： [Li]C(C)CC

Computed Properties

• Exact Mass: 912.72069078Da
• Monoisotopic Mass: 912.72069078Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 66
• Rotatable Bond Count: 2
• Complexity: 1760
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų